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Compound of Interest

Compound Name: Flubendiamide

Cat. No.: B033115

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core molecular and
physicochemical properties of flubendiamide, a potent insecticide. The document details its
molecular weight, chemical characteristics, and the experimental protocols utilized for their
determination. Furthermore, it elucidates the compound's mechanism of action through a

detailed signaling pathway.

Core Molecular and Physicochemical Properties

Flubendiamide is a synthetic insecticide belonging to the diamide class. Its chemical and
physical properties are crucial for understanding its environmental fate, biological activity, and
for the development of analytical methods.

Molecular and Chemical Identity
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Property Value Source(s)

Molecular Weight 682.39 g/mol [L12113114115]116]

Molecular Formula C23H22F7IN204S [1][4]5]16]
N2-[1,1-Dimethyl-2-
(methylsulfonyl)ethyl]-3-iodo-
N1-{2-methyl-4-[1,2,2,2-

IUPAC Name [5]
tetrafluoro-1-
(trifluoromethyl)ethyl]lphenyl}-1,
2-benzenedicarboxamide

CAS Number 272451-65-7 [1][617]

Appearance White crystalline powder [2]

Property Value Source(s)

Melting Point 217.5-220.7 °C [2]

Density 1.659 g/cm3 [2]

Water Solubility 0.0003 g/L [2]

Solubility in Acetone 102 g/L [2]

Experimental Protocols

The determination of flubendiamide's molecular weight and its quantification in various

matrices are primarily achieved through mass spectrometry, often coupled with liquid

chromatography.

Determination of Molecular Weight by Mass

Spectrometry

Objective: To accurately determine the molecular weight of flubendiamide.
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Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a standard
and highly accurate method for determining the molecular weight of compounds like
flubendiamide.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system

e Mass Spectrometer (e.g., Quadrupole Time-of-Flight, Triple Quadrupole)
o Electrospray lonization (ESI) source

Procedure:

o Standard Preparation: A standard solution of flubendiamide of known concentration is
prepared in a suitable solvent, such as acetonitrile.

o Chromatographic Separation: The flubendiamide standard is injected into the HPLC
system. A C18 column is typically used for separation. The mobile phase often consists of a
gradient of acetonitrile and water.

« lonization: The eluent from the HPLC is introduced into the ESI source of the mass
spectrometer. ESI generates charged droplets, and as the solvent evaporates, it produces
protonated molecules [M+H]* or other adducts of flubendiamide.

o Mass Analysis: The ions are guided into the mass analyzer. In full-scan mode, the mass-to-
charge ratio (m/z) of the intact molecule is measured, providing the molecular weight. For
flubendiamide, a prominent ion corresponding to its molecular weight would be observed.

e Tandem Mass Spectrometry (MS/MS): For structural confirmation, the precursor ion (the
protonated molecule) is selected and subjected to collision-induced dissociation (CID). This
process fragments the molecule, and the resulting fragment ions are analyzed. The
fragmentation pattern provides a unique fingerprint of the molecule. Common fragment ions
for flubendiamide have been reported.[5]

Mode of Action: Signaling Pathway
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Flubendiamide exerts its insecticidal effect by targeting the ryanodine receptors (RyRS) in
insect muscle cells. This leads to an uncontrolled release of intracellular calcium, causing
muscle contraction, paralysis, and ultimately, death of the insect.

Ryanodine Receptor (RyR)
(Insect Muscle Cell)

Click to download full resolution via product page
Caption: Signaling pathway of flubendiamide's mode of action.

Experimental Workflow: Flubendiamide Analysis

The analysis of flubendiamide from various matrices, such as environmental or biological
samples, follows a standardized workflow to ensure accurate quantification.
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Caption: General workflow for the analysis of flubendiamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Flubendiamide: A Technical Guide to its Molecular
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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